Cas no 597553-83-8 (2-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-3-phenyl-)
597553-83-8 structure
Product Name:2-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-3-phenyl-
CAS No:597553-83-8
MF:C18H19NO3S
MW:329.413363695145
CID:337380
PubChem ID:12153778
Update Time:2025-04-19
2-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-3-phenyl-
- 1-(4-methylphenyl)sulfonyl-3-phenylpiperidin-2-one
- DTXSID70478712
- 597553-83-8
-
- Inchi: 1S/C18H19NO3S/c1-14-9-11-16(12-10-14)23(21,22)19-13-5-8-17(18(19)20)15-6-3-2-4-7-15/h2-4,6-7,9-12,17H,5,8,13H2,1H3
- InChI Key: NYZKMMAIGZJINF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1C(C(C2C=CC=CC=2)CCC1)=O)(=O)=O
Computed Properties
- Exact Mass: 329.10867
- Monoisotopic Mass: 329.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.45
2-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-3-phenyl- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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